ZD7288

Specification

• CAS No.: 133059-99-1
• Molecular Formula: C15H21ClN4
• Molecular Weight: 292.81 g/mol
• IUPAC Name: 4-N-ethyl-6-N,1,2-trimethyl-4-N-phenylpyrimidin-1-ium-4,6-diamine;chloride
• Standard InChI: InChI=1S/C15H20N4.ClH/c1-5-19(13-9-7-6-8-10-13)15-11-14(16-3)18(4)12(2)17-15;/h6-11H,5H2,1-4H3;1H
• Standard InChI Key: DUWKUHWHTPRMAP-UHFFFAOYSA-N
• SMILES: CCN(C1=CC=CC=C1)C2=CC(=NC)N(C(=N2)C)C.Cl
• Canonical SMILES: CCN(C1=CC=CC=C1)C2=CC(=[N+](C(=N2)C)C)NC.[Cl-]
• Appearance: White to off-white solid powder.

Introduction

ZD7288, also known as 4-Ethylphenylamino-1,2-dimethyl-6-methylaminopyrimidinium chloride, is a compound primarily recognized for its role as a sino-atrial node function modulator. It is widely used in research as a blocker of the hyperpolarization-activated cyclic nucleotide-gated (HCN) channels, which are crucial for the regulation of heart rate and neuronal excitability.

Impact on Cell Proliferation and Differentiation

In cell culture studies, ZD7288 treatment has been associated with altered cell differentiation and proliferation. For instance, it increased the doubling time of cells and reduced colony size, indicating potential effects on cell cycle progression. Specifically, ZD7288 increased the fraction of cells in the S phase while reducing the G2/M phase, suggesting a complex influence on cell cycle dynamics.

Therapeutic Potential

ZD7288 has shown promise in treating chronic visceral pain by inhibiting electromyographic responses and increasing pain thresholds in animal models. Additionally, its role in modulating HCN channels suggests potential applications in managing conditions related to abnormal heart rhythms or neuropathic pain.

Side Effects and Other Biological Effects

ZD7288 has been found to induce emesis in certain animal models, such as the least shrew, by activating serotonergic neurons in the brainstem. This pro-emetic effect is accompanied by increased c-Fos expression and ERK1/2 phosphorylation in relevant brain regions.

Table 1: Biological Effects of ZD7288

Biological Effect	Description
HCN Channel Blockade	Inhibits hyperpolarization-activated cyclic nucleotide-gated channels
Na+ Current Inhibition	Blocks sodium currents in DRG neurons and HEK293 cells
Cell Cycle Alteration	Increases S phase and reduces G2/M phase in cell cultures
Pain Modulation	Reduces chronic visceral pain in animal models
Emesis Induction	Activates serotonergic neurons leading to emesis in least shrews